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Compound of Interest

Compound Name: Pyrithiobac

Cat. No.: B056207

This technical guide provides a comprehensive overview of the core physicochemical
properties of pyrithiobac-sodium, a selective pre- and post-emergence herbicide. Intended for
researchers, scientists, and professionals in drug development, this document details
guantitative data, experimental methodologies for property determination, and the biochemical
mechanism of action.

General and Chemical Properties

Pyrithiobac-sodium is a member of the pyrimidinylthiobenzoate class of herbicides. Its mode
of action is the inhibition of the plant enzyme acetolactate synthase (ALS), also known as
acetohydroxyacid synthase (AHAS). This inhibition disrupts the biosynthesis of essential
branched-chain amino acids, leading to cessation of plant growth and eventual death. The
technical-grade active ingredient typically appears as a white to off-white crystalline powder.
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Identifier Value Source

Sodium 2-chloro-6-((4,6-
Chemical Name dimethoxy-2-
pyrimidinyl)thio)benzoate

CAS Number 123343-16-8

Molecular Formula C13H10CIN2NaO4Ss
Molecular Weight 348.74 g/mol

Synonyms DPX-PE350, KIH-2031, Staple

Physicochemical Data

The following tables summarize the key physicochemical properties of pyrithiobac-sodium.
These parameters are critical for understanding its environmental fate, transport, and biological
activity.

Table 2.1: Solubility and Partitioning Behavior
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Temperature Conditions/Not
Property Value pH
(°C) es
- 728,000 mg/L
Water Solubility 20 7
(728 g/L)
705 g/L 25 7
Solubility in Methanol: 270 20
Organic Solvents  g/L
Acetone: 0.812
20
g/L
Acetonitrile:
20
0.347 g/L
Ethyl Acetate:
20
0.205 g/L
Dichloromethane
20
:0.0084 g/L
Toluene: 0.005
20
g/L
Hexane: <0.010
20
g/L
Octanol-Water
Partition
o -0.84 20 7
Coefficient (log
KOW)
0.15 25 7
Dissociation
2.34 25

Constant (pKa)

Table 2.2: Environmental Fate Properties
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Property Value Temperature (°C) Conditions/Notes
Vapor Pressure 3.60 x 1071 torr 25
4.80 x 107 mPa 20
2.27 x 10717
Henry's Law Constant 25
atm-m3/mol

Soil Organic Carbon-

T Indicates high mobility
Water Partitioning 17.2

- in soil.
Coefficient (Koc)
14.7 to 26.9 Weakly sorbed to soil.
Hydrolysis Half-life
Stable AtpH5, 7, and 9.
(DTso0)
Aqueous Photolysis
) 13 days 25 AtpH 7.
Half-life (DTso)
11 days 25 At pH 5.
15 days 25 At pH 9.
Soil Photolysis Half-
) 31-55 days
life (DTso0)
Aerobic Soil
Metabolism Half-life 40-160 days
(DTso0)
Laboratory study;
60 days degradation is

primarily microbial.

Experimental Protocols

The determination of the physicochemical properties of chemical substances like pyrithiobac-
sodium is standardized through internationally accepted methods, such as the OECD
Guidelines for the Testing of Chemicals. These protocols ensure data quality and comparability
across different laboratories.
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Water Solubility (OECD Guideline 105)

This guideline describes two primary methods for determining the water solubility of a
substance.

o Flask Method: Suitable for substances with solubilities above 10-2 g/L, which applies to
pyrithiobac-sodium.

o An excess amount of the test substance is added to a flask containing purified water.

o The flask is agitated at a constant, controlled temperature (e.g., 20°C) for a period
sufficient to reach equilibrium (e.g., 24 hours).

o To ensure equilibrium is reached, samples of the aqueous solution are taken at regular
intervals (e.g., 1, 2, and 24 hours) and the concentration is measured. Equilibrium is
confirmed when consecutive measurements are consistent.

o After equilibration, the mixture is centrifuged or filtered to separate the undissolved
substance from the saturated aqueous solution.

o The concentration of the substance in the clear aqueous phase is then determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC)
with UV detection.

e Column Elution Method: Primarily used for substances with low solubility (<10-2 g/L).

Partition Coefficient (n-octanol/water) (OECD Guideline
107 & 123)

The octanol-water partition coefficient (Kow or Pow) is a measure of a chemical's lipophilicity.
o Shake Flask Method (OECD 107): Suitable for log Kow values between -2 and 4.

o A solution of the test substance is prepared in either n-octanol or water (whichever is more
soluble).

o Predetermined volumes of n-octanol and water (pre-saturated with each other) are added
to a vessel.
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o A small volume of the stock solution of the test substance is added.
o The vessel is sealed and shaken at a constant temperature until equilibrium is achieved.
o The mixture is then centrifuged to ensure complete separation of the two phases.

o The concentration of the test substance in both the n-octanol and water phases is
determined by an appropriate analytical technique.

o The Kow is calculated as the ratio of the concentration in the n-octanol phase to the
concentration in the water phase.

e Slow-Stirring Method (OECD 123): Particularly useful for highly hydrophobic substances (log
Pow > 4) to avoid the formation of microdroplets that can interfere with measurements.

Vapor Pressure (OECD Guideline 104)

This guideline details several methods for determining the vapor pressure of a substance.
Given the very low vapor pressure of pyrithiobac-sodium, a method suitable for low volatility
compounds is required.

e Gas Saturation Method:

o A stream of inert gas (e.g., nitrogen) is passed at a known flow rate through or over the
surface of the test substance.

o The substance must be held at a constant, accurately known temperature.
o The gas becomes saturated with the vapor of the substance.

o The amount of substance transported by the gas is determined by trapping it (e.g., on a
sorbent material) and subsequently quantifying it via a sensitive analytical method like Gas
Chromatography (GC) or HPLC.

o The vapor pressure is calculated from the mass of the substance transported, the volume
of gas used, and the molecular weight of the substance, assuming ideal gas behavior. The
measurement is repeated at several temperatures to establish a vapor pressure curve.
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Adsorption/Desorption (OECD Guideline 106)

This test determines the affinity of a chemical to adsorb to soil, providing the Koc value.
o Batch Equilibrium Method:

o Adsorption Phase: A series of vessels are prepared, each containing a known mass of soll
and a known volume of an aqueous solution of the test substance (often C-labeled for
ease of detection) at various concentrations. A 0.01 M CaClz solution is typically used as
the aqueous medium to mimic soil solution ionic strength.

o The vessels are agitated (shaken) in the dark at a constant temperature for a period
sufficient to reach equilibrium (determined in a preliminary kinetics test, often 24-48
hours).

o After equilibration, the solid and liquid phases are separated by centrifugation.
o The concentration of the test substance remaining in the aqueous phase is measured.

o The amount of substance adsorbed to the soil is calculated by the difference between the
initial and final agueous concentrations (the indirect method).

o Desorption Phase: After the adsorption equilibrium is reached and the supernatant is
removed, a fresh solution (without the test substance) is added to the soil. The vessels are
agitated again for the same equilibrium period, and the amount of substance that desorbs
back into the solution is quantified.

Mechanism of Action and Biological Pathways

Pyrithiobac-sodium's herbicidal activity stems from its function as an inhibitor of Acetolactate
Synthase (ALS). ALS is the first and rate-limiting enzyme in the biosynthetic pathway of the
branched-chain amino acids (BCAASs): valine, leucine, and isoleucine. As these amino acids
are essential for protein synthesis and cell division, their depletion leads to a rapid cessation of
growth in susceptible plants.

Signaling Pathway: ALS Inhibition
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Pyruvate (from Glycolysis)

Acetolactate Synthase
(ALS / AHAS)

Click to download full resolution via product page
Caption: Inhibition of Acetolactate Synthase (ALS) by Pyrithiobac-Sodium.

The diagram above illustrates how pyrithiobac-sodium blocks the ALS enzyme, preventing the
conversion of pyruvate and a-ketobutyrate into the precursors of valine, leucine, and
isoleucine. This disruption halts protein synthesis and leads to the death of the plant.

Experimental Workflow: Herbicide Physicochemical &
Efficacy Assessment
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Caption: General workflow for herbicide characterization and development.

This workflow outlines the logical progression from initial characterization of the pure active
ingredient to formulation, efficacy testing, and environmental assessment, culminating in the
data package required for regulatory evaluation.

« To cite this document: BenchChem. [Physicochemical Properties of Pyrithiobac-Sodium: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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